Cas no 1215-42-5 (4,4'-Dibromoazoxybenzene)

• Product Name: 4,4'-Dibromoazoxybenzene
• CAS No: 1215-42-5
• MF: C₁₂H₈Br₂N₂O
• MW: 356.012721061707
• MDL: MFCD03940272
• CID: 194438
• PubChem ID: 235166
• Update Time: 2025-05-20

4,4'-Dibromoazoxybenzene Chemical and Physical Properties

Names and Identifiers

• Diazene,1,2-bis(4-bromophenyl)-, 1-oxide
• (4-bromophenyl)-(4-bromophenyl)imino-oxidoazanium
• 4,4'-Dibromoazoxybenzene
• 4,4'-dibromo-trans-azoxybenzene
• Azoxybenzene,4'-dibromo
• NSC 36258
• AKOS000567204
• (Z)-1,2-bis(4-bromophenyl)diazene oxide
• 1215-42-5
• YSWG215
• AKOS032960938
• (1Z)-BIS(4-BROMOPHENYL)DIAZEN-1-IUM-1-OLATE
• Diazene, bis(4-bromophenyl)-, 1-oxide
• Azoxybenzene,4'-dibromo-
• DTXSID401034030
• NSC-36258
• NSC36258
• Diazene, 1,2-bis(4-bromophenyl)-, 1-oxide

• MDL： MFCD03940272
• Inchi： 1S/C12H8Br2N2O/c13-9-1-5-11(6-2-9)15-16(17)12-7-3-10(14)4-8-12/h1-8H/b16-15-
• InChI Key： IPXUSIUMPSGLFK-NXVVXOECSA-N
• SMILES： BrC1C=CC(=CC=1)/[N+](=N/C1C=CC(=CC=1)Br)/[O-]

Computed Properties

• Exact Mass: 353.90000
• Monoisotopic Mass: 353.90034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 175 ºC
• PSA: 41.11000
• LogP: 5.66050

Additional information on 4,4'-Dibromoazoxybenzene

Comprehensive Guide to 4,4'-Dibromoazoxybenzene (CAS No. 1215-42-5): Properties, Applications, and Industry Insights

4,4'-Dibromoazoxybenzene (CAS No. 1215-42-5) is a specialized organic compound gaining attention in advanced material science and industrial applications. This brominated azoxybenzene derivative features unique molecular properties, making it valuable for researchers and manufacturers. With the rise of high-performance materials and sustainable chemistry, understanding this compound's role is critical for innovation.

The compound's structure consists of two bromine atoms symmetrically attached to an azoxybenzene core, contributing to its thermal stability and electronic properties. These characteristics align with growing demand for halogenated aromatic compounds in electronics, where heat-resistant polymers and flame retardants are prioritized. Recent studies highlight its potential in liquid crystal displays (LCDs) and organic semiconductors, addressing trends like flexible electronics and energy-efficient devices.

In synthetic chemistry, 4,4'-Dibromoazoxybenzene serves as a precursor for cross-coupling reactions, a topic frequently searched in AI-driven drug discovery and catalysis research. Its compatibility with palladium-catalyzed reactions makes it relevant for pharmaceutical intermediates, though its non-regulated status ensures compliance with global safety standards. Environmental concerns around brominated compounds have also spurred interest in its biodegradability studies, reflecting the industry's shift toward green chemistry.

From an SEO perspective, users often search for "azoxybenzene derivatives uses" or "CAS 1215-42-5 suppliers," emphasizing commercial interest. Analytical methods like HPLC purification and NMR characterization are also common queries, underscoring the need for technical accuracy. As industries explore alternative halogen sources, this compound's niche applications in photoactive materials and dye synthesis further enhance its relevance.

Handling 4,4'-Dibromoazoxybenzene requires standard laboratory precautions, with storage recommendations focusing on moisture-sensitive conditions. Its crystalline form and solubility data are frequently documented, catering to formulation scientists. While not classified as hazardous, its material safety data sheet (MSDS) remains a key resource for workplace safety protocols.

Innovations in smart materials and nanotechnology continue to drive research into this compound. For instance, its potential in molecular switches aligns with breakthroughs in responsive coatings. As regulatory frameworks evolve, 4,4'-Dibromoazoxybenzene exemplifies how specialized chemicals can balance performance with environmental responsibility—a focal point for modern R&D strategies.